2-{[2-(spiro[2.3]hex-1-ylcarbonyl)hydrazino]carbonyl}benzoic acid

• IUPAC Name: 2-[(spiro[2.3]hexane-2-carbonylamino)carbamoyl]benzoic acid
• InChI: InChI=1S/C15H16N2O4/c18-12(9-4-1-2-5-10(9)14(20)21)16-17-13(19)11-8-15(11)6-3-7-15/h1-2,4-5,11H,3,6-8H2,(H,16,18)(H,17,19)(H,20,21)
• InChI Key: YCMOXWKCHCXSGT-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(C1)CC2C(=O)NNC(=O)C3=CC=CC=C3C(=O)O
• Molecular Formula: C15H16N2O4
• Molecular Weight: 288.30 g/mol

Description

2-{[2-(spiro[2.3]hex-1-ylcarbonyl)hydrazino]carbonyl}benzoic acid is a useful research compound. Its molecular formula is C15H16N2O4 and its molecular weight is 288.30 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 288.11100700 g/mol and the complexity rating of the compound is 472. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Structural Analysis

Research has focused on the synthesis of compounds with spiro configurations due to their unique properties and potential applications. For instance, the synthesis of spiro[indene-1,1'-isoindolin]-3'-ones via sulfuric acid-promoted cascade cyclization represents a method to create spiro compounds efficiently. These compounds are noted for their potential in creating materials with specific optical and electronic properties (Sun et al., 2017).

Catalytic Applications

Spiro compounds have been investigated for their catalytic applications. A study on an indium layered MOF (Metal-Organic Framework) using a spiro-linked structure demonstrated its effectiveness as a recyclable Lewis acid catalyst for acetalization reactions, highlighting the structural benefits of spiro configurations in catalysis (Gándara et al., 2008).

Pharmaceutical Research

In pharmaceutical research, spiro compounds are explored for their biological activities and as potential drug candidates. A notable study explored the conversion of benzopyrones into spiro[benzopyran-2,2′-furan]s, showcasing a route to synthesize 2-(1,3-dioxoalkyl)benzopyrones. This method opens avenues for creating novel compounds with potential therapeutic applications (Brown & Cairns, 1976).

Materials Science

Spiro compounds have been explored for their applications in materials science, particularly in the development of polyimides with high organosolubility and optical transparency. A study synthesized a series of new polyimides from a spiro-linked bis(ether amine) monomer, highlighting the potential of these materials in creating flexible, strong films with low dielectric constants and moisture absorptions, suitable for electronic applications (Zhang et al., 2010).

Analytical Chemistry

In analytical chemistry, spiro compounds have been utilized as probes and sensors due to their unique properties. An example includes a fluorescent spiropyran that responds to extreme pH conditions, showcasing an "on-off-on" switchable sensor mechanism. This application is significant for bioimaging and monitoring environmental conditions (Wan et al., 2014).